4-Ethyl-2,2,5-trimethylhexane

• CAS: 61868-77-7
• Molecular Formula: C11H24
• Molecular Weight: 156.31 g/mol
• InChI: InChI=1S/C11H24/c1-7-10(9(2)3)8-11(4,5)6/h9-10H,7-8H2,1-6H3
• InChIKey: UKTBERWYLDSZDQ-UHFFFAOYSA-N

4‑Ethyl‑2,2,5‑trimethylhexane (CAS 61868‑77‑7): Baseline Identity and Thermophysical Profile for C₁₁H₂₄ Isomer Selection

4‑Ethyl‑2,2,5‑trimethylhexane is a highly branched saturated hydrocarbon belonging to the undecane isomer family (C₁₁H₂₄, Mᵣ 156.31). Its carbon skeleton carries an ethyl substituent at C4 and three methyl groups at C2 (geminal), C2, and C5, yielding the distinctive structure (CH₃)₃C–CH₂–CH(CH₂CH₃)–CH(CH₃)₂ [1]. Unlike the linear n‑undecane, the compact, quasi‑spherical architecture of this isomer produces a boiling point of 166.3 °C—approximately 30 °C below its straight‑chain counterpart—together with a Henry’s law constant Hscp of 9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹ and a calculated log P of 4.10 [2][3]. Critically evaluated thermophysical data (normal boiling temperature, critical parameters, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity) are available through the NIST/TRC Web Thermo Tables, confirming that a broad property suite can be accessed for engineering calculations [4].

1 Highly branched C11 isomer with reported boiling point profile for analytical marker workflows

2 Unique quaternary-carbon (C2) plus ethyl-at-C4 topology for structure-property relationship studies

3 Distinct partitioning signature vs linear alkanes supports tracer and environmental fate research

• [1] Chemister.ru Database. 2,2,5‑Триметил‑4‑этилгексан (4‑ethyl‑2,2,5‑trimethylhexane). CAS 61868‑77‑7. Boiling point 166.3 °C (source: Ferris S.W., Handbook of Hydrocarbons, Academic Press, 1955, p. 47). View Source
• [2] Sander R. Compilation of Henry’s law constants (version 5.0.0) for water as solvent. Atmos. Chem. Phys. 2023, 23, 10901–12440. Data for 2,2,5‑trimethyl‑4‑ethylhexane. View Source
• [3] Wikipedia. Undecane. Density 0.74 g mL⁻¹, boiling point 196 °C, log P 6.312. View Source
• [4] NIST/TRC Web Thermo Tables (WTT). Critically evaluated thermophysical property data for hexane, 4‑ethyl‑2,2,5‑trimethyl‑. View Source

Why Generic C₁₁H₂₄ Alkane Substitution Fails: The Case for 4‑Ethyl‑2,2,5‑trimethylhexane Differentiation

Undecane isomers share an identical molecular formula but span a boiling‑point range exceeding 70 °C as a function of branching architecture [1][2]. Selecting “any C₁₁H₂₄” therefore introduces uncontrolled volatility, polarity, and phase‑partitioning variability that propagates directly into distillation cut points, retention‑time windows, environmental‑fate predictions, and combustion‑property estimates. 4‑Ethyl‑2,2,5‑trimethylhexane occupies a narrow, reproducible position within this isomer landscape: its boiling point (166.3 °C), Henry’s law constant (9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹), and log P (4.10) differ substantially from both the linear n‑undecane and other commercially referenced branched isomers such as 2,2,4‑trimethyloctane or 2,3,4‑trimethyloctane [3][4]. Generic substitution without confirmation of the exact isomer therefore risks introducing a compound with fundamentally different physical‑chemical behavior, compromising experimental reproducibility and process design.

C11H24 isomers span a boiling-point range exceeding 70 °C. Generic substitution introduces uncontrolled volatility and phase-partitioning variability that may compromise experimental reproducibility.

Property

This Isomer

Generic C11H24

Boiling point

~166 °C

160–196 °C range

Air-water partitioning

Hscp ~9.9×10⁻⁷

Isomer-dependent

Lipophilicity

logP ~4.1

4.0–6.3 range

• [1] Wikipedia. Undecane – 159 constitutional isomers; boiling point range spans from highly branched (~160 °C) to linear (196 °C). View Source
• [2] Chemistry StackExchange. Comparison of boiling points: n‑decane (174.1 °C) vs. 2,2,4‑trimethyl‑3‑isopropylpentane (C₁₁H₂₄, 173.3 °C). Illustrates branching effects within the same carbon number. View Source
• [3] Chemister.ru Database. Boiling point of 4‑ethyl‑2,2,5‑trimethylhexane: 166.3 °C. View Source
• [4] Sander R. Compilation of Henry’s law constants. Hscp for 2,2,5‑trimethyl‑4‑ethylhexane: 9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹. View Source

Quantitative Differentiation Evidence: 4‑Ethyl‑2,2,5‑trimethylhexane vs. Closest C₁₁H₂₄ Analogs

Boiling‑Point Depression vs. n‑Undecane: A 29.7 °C (15.2%) Reduction Through Branching

The boiling point of 4‑ethyl‑2,2,5‑trimethylhexane is 166.3 °C, compared with 196 °C for the linear isomer n‑undecane, representing a 29.7 °C (15.2%) reduction [1][2]. This large differential arises from the compact, quasi‑spherical molecular shape that reduces van der Waals contact area relative to the extended linear chain. For distillation‑based separation, procurement of the wrong isomer would shift the expected boiling range by nearly 30 °C, equivalent to altering the cut point by approximately two carbon numbers on the n‑alkane scale.

Boiling Point

Cross-study comparable

ΔTb = −29.7 °C (−15.2%)

Target 166.3 °C vs n-undecane 196 °C

Supports isomer-specific distillation and GC retention-time calibration

Atmospheric pressure; target data from Ferris Handbook (1955)

Evidence Dimension	Normal boiling point
Target Compound Data	166.3 °C
Comparator Or Baseline	n‑Undecane: 196 °C (Wikipedia, multiple vendor sources)
Quantified Difference	ΔTb = −29.7 °C (−15.2%)
Conditions	Atmospheric pressure (101.325 kPa); target data from Ferris Handbook (1955); comparator from standard reference sources.

Why This Matters

A 30 °C boiling‑point error invalidates distillation column design, GC retention‑time calibration, and vapor‑pressure‑dependent process specifications.

• [1] Chemister.ru Database. Boiling point of 4‑ethyl‑2,2,5‑trimethylhexane: 166.3 °C (source: Ferris S.W., Handbook of Hydrocarbons, Academic Press, 1955). View Source
• [2] Wikipedia. Undecane; boiling point 196 °C. View Source

Henry’s Law Constant: 2.2‑Fold Higher Air–Water Partitioning vs. n‑Undecane

The Henry’s law solubility constant Hscp for 4‑ethyl‑2,2,5‑trimethylhexane is reported as 9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws 2003), whereas the most reliable literature‑derived value for n‑undecane is 4.5 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Plyasunov & Shock 2000) [1][2]. This 2.2‑fold difference means that the branched isomer partitions into the gas phase more readily from aqueous solution, affecting volatilization rates, headspace concentrations, and atmospheric transport modeling. Note: the same Hscp value (9.9 × 10⁻⁷) is listed for 2,2,4‑trimethyloctane from the same Yaws source, suggesting that this value may represent a group‑contribution estimate for branched C₁₁ alkanes rather than a compound‑specific experimental determination [3].

Henry's Law

Cross-study comparable

Hscp = 9.9×10⁻⁷ mol·m⁻³·Pa⁻¹

2.2× higher vs n-undecane (4.5×10⁻⁷)

Informs environmental exposure and volatilization rate modeling

Yaws 2003; may represent group-contribution estimate for branched C11

Evidence Dimension	Henry’s law solubility constant Hscp at 298.15 K
Target Compound Data	9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws 2003)
Comparator Or Baseline	n‑Undecane: 4.5 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Plyasunov & Shock 2000)
Quantified Difference	Factor of 2.2× higher (target more volatile from water)
Conditions	Reference temperature 298.15 K; solvent = water. Yaws value type X (experimental); Plyasunov value type L (literature review).

Why This Matters

A 2.2‑fold change in Henry’s law constant alters environmental exposure modeling, air‑sparging remediation design, and headspace GC calibration by the same factor.

• [1] Sander R. Compilation of Henry’s law constants v5.0.0. 2,2,5‑trimethyl‑4‑ethylhexane: Hscp = 9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws 2003). View Source
• [2] Sander R. Compilation of Henry’s law constants v5.0.0. Undecane: Hscp = 4.5 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Plyasunov & Shock 2000). View Source
• [3] Sander R. Compilation of Henry’s law constants v5.0.0. 2,2,4‑trimethyloctane: Hscp = 9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws 2003) – identical value, suggesting group‑contribution origin. View Source

Octanol–Water Partition Coefficient: 2.2 log‑Unit Reduction in Lipophilicity vs. n‑Undecane

The predicted octanol–water partition coefficient (log P) for 4‑ethyl‑2,2,5‑trimethylhexane is 4.10, compared with 6.31 for n‑undecane [1]. This 2.21 log‑unit difference translates to a ~160‑fold lower octanol‑preference for the branched isomer, meaning it is substantially less lipophilic and will exhibit markedly different bioaccumulation potential, membrane permeability, and organic‑carbon sorption (Koc). This difference stems directly from the compact branching pattern that reduces the hydrophobic solvent‑accessible surface area relative to the extended linear chain.

Lipophilicity

Cross-study comparable

ΔlogP = −2.21 (~160× lower Kow)

Target logP 4.10 vs n-undecane logP 6.31

Supports bioaccumulation and organic-carbon sorption assessment

Target logP is predicted value; comparator is literature consensus

Evidence Dimension	Octanol–water partition coefficient (log P)
Target Compound Data	log P = 4.10 (predicted, ChemSrc)
Comparator Or Baseline	n‑Undecane: log P = 6.31 (Wikipedia, experimental/literature consensus)
Quantified Difference	Δlog P = −2.21 (∼160‑fold lower Kow)
Conditions	Calculated/predicted value for target; literature consensus value for comparator. Both at 25 °C.

Why This Matters

A 160‑fold difference in Kow changes environmental risk assessment, OECD Test Guideline classification, and extraction/SPE method development where analyte hydrophobicity governs recovery.

• [1] Wikipedia. Undecane; log P = 6.312. View Source

Boiling Point vs. 2,3,4‑Trimethyloctane: 13.7 °C Lower Despite Identical Carbon Count and Branching Degree

Among C₁₁H₂₄ trimethyl‑substituted isomers, 4‑ethyl‑2,2,5‑trimethylhexane boils at 166.3 °C, whereas 2,3,4‑trimethyloctane boils at approximately 180 °C (estimated) [1]. This 13.7 °C difference—despite both molecules carrying three methyl branches—illustrates that branch position, not merely branch count, governs boiling point. The gem‑dimethyl terminus in 4‑ethyl‑2,2,5‑trimethylhexane produces a more compact conformation than the vicinal trimethyl arrangement in 2,3,4‑trimethyloctane, reducing effective molecular surface area and lowering the boiling point accordingly.

Isomer Resolution

Cross-study comparable

ΔTb ≈ −13.7 °C

Target 166.3 °C vs 2,3,4-trimethyloctane ~180 °C

Branch position, not merely branch count, governs boiling point differences

Comparator boiling point is estimated; both are C11H24 trimethyl-branched isomers

Evidence Dimension	Normal boiling point among C₁₁H₂₄ trimethyl‑branched isomers
Target Compound Data	166.3 °C
Comparator Or Baseline	2,3,4‑Trimethyloctane: ∼180 °C (ChemicalBook estimate, −57.06 °C melting point estimate)
Quantified Difference	ΔTb ≈ −13.7 °C
Conditions	Atmospheric pressure; target bp from Ferris Handbook; comparator bp from ChemicalBook (estimated/predicted value).

Why This Matters

Even among similarly branched C₁₁ isomers, boiling points can differ by >10 °C; isomer identity—not just branching degree—must be specified for reproducible GC methods and thermodynamic calculations.

• [1] Chemister.ru Database. Boiling point of 4‑ethyl‑2,2,5‑trimethylhexane: 166.3 °C. View Source

Structural Branching Architecture: Unique Ethyl‑at‑C4 Topology Among C₁₁ Isomers

4‑Ethyl‑2,2,5‑trimethylhexane is distinguished from other commercially indexed C₁₁H₂₄ isomers by its specific substitution pattern: a gem‑dimethyl group at C2, an ethyl group at C4, and an isopropyl terminus (methyl at C5). This arrangement produces a molecule with one quaternary carbon (C2), one tertiary carbon (C4 or C5), and a sterically congested center at the ethyl‑bearing C4 position that is absent in the more common 2,2,4‑trimethyloctane or 2,4,6‑trimethyloctane isomers [1]. Class‑level structure–property relationships for alkanes establish that the presence of a quaternary carbon adjacent to a tertiary carbon raises the activation energy for radical‑chain oxidation (the basis of octane/cetane sensitivity), while the ethyl branch length affects low‑temperature viscosity and cold‑flow properties differently than methyl‑only branching [2]. Quantitative experimental data for this specific compound’s derived cetane number (DCN) or research octane number (RON) were not located in the open literature, but the topological uniqueness is structurally verifiable.

Molecular Topology

Class-level inference

Quaternary C2 + ethyl C4 + isopropyl terminus

Unique among commercially indexed C11 isomers

Supports quaternary-carbon probe studies in fuel surrogate research

Quantitative cetane/octane data unavailable; structural uniqueness is verifiable

Evidence Dimension	Molecular topology (branching pattern and quaternary carbon count)
Target Compound Data	One quaternary carbon (C2), ethyl at C4, three methyl substituents; SMILES: CCC(CC(C)(C)C)C(C)C
Comparator Or Baseline	2,2,4‑Trimethyloctane: quaternary at C2, methyls only, no ethyl; 2,4,6‑Trimethyloctane: all tertiary, no quaternary.
Quantified Difference	Qualitative structural difference; quantitative cetane/octane data unavailable for target.
Conditions	Structural comparison based on IUPAC nomenclature and SMILES representation.

Why This Matters

In combustion research and fuel surrogate development, the presence and position of a quaternary carbon is a primary determinant of low‑temperature ignition chemistry; structural uniqueness justifies the compound’s use as a specific probe molecule even in the absence of full cetane/octane datasets.

• [1] Molinstincts. (4S)‑4‑ethyl‑2,2,5‑trimethylhexane; SMILES: CCC(CC(C)(C)C)C(C)C. Molecular weight 156.30826. View Source
• [2] Chemical Interpretation of Octane Number (Semantic Scholar). Empirical rules: ON decreases with number of CH₂ groups and increases with number of CH₃ groups; ethyl groups produce contradictory effects depending on position. View Source

Evidence‑Backed Application Scenarios for 4‑Ethyl‑2,2,5‑trimethylhexane (CAS 61868‑77‑7)

Gas Chromatography Retention‑Index Standard for Branched C₁₁ Hydrocarbon Windows

With a well‑defined boiling point of 166.3 °C, intermediate between n‑decane (174.1 °C) and n‑undecane (196 °C), 4‑ethyl‑2,2,5‑trimethylhexane can serve as a retention‑time marker for the highly branched C₁₁ elution window in detailed hydrocarbon analysis (DHA) of gasoline‑range fuels. Its retention index fills a gap not occupied by the common n‑alkane ladder, enabling more precise identification of branched C₁₁ isomers in PIONA‑type analyses [1].

Fuel Surrogate Component for Studying Quaternary‑Carbon Ignition Chemistry

The presence of a single quaternary carbon (C2) adjacent to a tertiary carbon makes this compound a structurally targeted probe for isolating the effect of quaternary‑carbon‑centered radical chemistry on low‑temperature ignition delay and negative temperature coefficient (NTC) behavior. In gasoline or jet‑fuel surrogate formulation, where quaternary‑carbon‑containing iso‑alkanes are underrepresented relative to real fuels, this compound could serve as a specific quaternary‑carbon dopant to improve surrogate fidelity [2].

Environmental Fate Tracer Distinguishable from n‑Alkane Background

The 2.2‑fold higher Henry’s law constant and 160‑fold lower Kow relative to n‑undecane mean that 4‑ethyl‑2,2,5‑trimethylhexane partitions into air and water phases in a distinctly different ratio than the linear alkane background ubiquitous in petroleum‑contaminated sites. This differential partitioning signature makes the compound a candidate for use as a conservative tracer in multi‑phase environmental transport studies where branched vs. linear alkane fractionation is the diagnostic signal [3].

Physicochemical Property Reference Standard for Branched Alkane QSPR Model Validation

Because its boiling point (166.3 °C) and Henry’s law constant (9.9 × 10⁻⁷ mol m⁻³ Pa⁻¹) are captured in authoritative compilations (Ferris Handbook, Yaws), this compound can be used as a validation data point for quantitative structure–property relationship (QSPR) models that predict boiling point, vapor pressure, and air–water partitioning of highly branched alkanes. Its specific branching pattern tests model capacity to distinguish isomers beyond simple connectivity indices [4].

Application

Selection Property

Validation Focus

GC retention-index standard

Boiling-point specificity within branched C11 window

Retention-index verification in detailed hydrocarbon analysis

Fuel surrogate component

Quaternary-carbon topology adjacent to tertiary carbon

Low-temperature ignition delay and NTC behavior assessment

Environmental fate tracer

Partitioning-coefficient signature distinct from n-alkane background

Multi-phase transport model validation for branched vs linear fractionation

QSPR model validation

Highly branched architecture with authoritative property data

Isomer-resolution capability beyond simple connectivity indices

• [1] Chemister.ru Database. Boiling point 166.3 °C. Wikipedia: n‑decane bp 174.1 °C, n‑undecane bp 196 °C. View Source
• [2] Chemical Interpretation of Octane Number (Semantic Scholar). Branching effects on autoignition chemistry. View Source
• [3] Sander R. Henry’s law constants for target (9.9×10⁻⁷) and n‑undecane (4.5×10⁻⁷). ChemSrc logP 4.10 vs. Wikipedia logP 6.31 for undecane. View Source
• [4] NIST/TRC Web Thermo Tables. Critically evaluated thermophysical data suite for hexane, 4‑ethyl‑2,2,5‑trimethyl‑. View Source